Tert-butyl 1-amino-3-methoxy-7-azaspiro[3.5]nonane-7-carboxylate

• IUPAC Name: tert-butyl 1-amino-3-methoxy-7-azaspiro[3.5]nonane-7-carboxylate
• InChI: InChI=1S/C14H26N2O3/c1-13(2,3)19-12(17)16-7-5-14(6-8-16)10(15)9-11(14)18-4/h10-11H,5-9,15H2,1-4H3
• InChI Key: GROPMVKRJSPXHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C(CC2OC)N
• Molecular Formula: C14H26N2O3
• Molecular Weight: 270.37 g/mol
• CAS No.: 2416243-46-2

Description

Tert-butyl 1-amino-3-methoxy-7-azaspiro[3.5]nonane-7-carboxylate, also known as Boc-aminonorbornyl methoxycarbonyl-L-alanine, is a chemical compound that has gained significant interest in scientific research due to its unique properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Pathways in Chemical Synthesis : Studies have developed general procedures for the synthesis of spirocyclic compounds, demonstrating the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal to produce isomeric condensation products. These compounds may be utilized for the preparation of other biologically active heterocyclic compounds (Moskalenko & Boev, 2012).

• Spirolactams as Pseudopeptides : Research into spirolactams has shown their utility as conformationally restricted pseudopeptides, serving as surrogates for Pro-Leu and Gly-Leu dipeptides in peptide synthesis. This work highlights the potential of such compounds in mimicking natural peptide structures and functions (Fernandez et al., 2002).

• Asymmetric Synthesis of Alkaloids : The asymmetric synthesis of (+)-pseudococaine via ring-closing iodoamination of related precursors demonstrates the applicability of tert-butyl substituted compounds in the synthesis of complex organic molecules, highlighting their role in constructing bicyclic structures with high diastereoselectivity (Brock et al., 2012).

Applications in Materials Science and Pharmacology

• Foldamer Studies : The precursor tert-butyl 3-{[1-(methoxycarbonyl)ethyl]aminocarbonyl}-3-methylcarbazate has been studied as a part of foldamer research, indicating its utility in the design and study of new classes of foldamers based on aza/α-dipeptide oligomerization, which are significant in the development of novel biomaterials (Abbas et al., 2009).

• Conformational Analysis of Unnatural Cyclic α-Amino Acids : The crystal structures and conformational studies of enantiomers derived from tert-butyl substituted compounds provide insights into the design of biologically active compounds and macromolecules, offering potential applications in drug design and synthetic biology (Żesławska et al., 2017).

Safety and Hazards

Tert-butyl 1-amino-3-methoxy-7-azaspiro[3.5]nonane-7-carboxylate is intended for research use only. It is associated with several hazard statements including H302, H315, H319, and H335. These codes indicate that the compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.